
Essential Safety and Operational Guide for
Handling ZSTK474

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ZSTK474

Cat. No.: B1684013 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with ZSTK474, a potent pan-class I

phosphatidylinositol 3-kinase (PI3K) inhibitor. Adherence to these protocols is essential for

ensuring laboratory safety and experimental integrity.

1. Compound Information

IUPAC Name: 2-(difluoromethyl)-1-(4,6-di-4-morpholinyl-1,3,5-triazin-2-yl)-1H-

benzimidazole[1]

CAS Number: 475110-96-4[1]

Molecular Formula: C₁₉H₂₁F₂N₇O₂[1]

Molecular Weight: 417.4 g/mol [1]

2. Hazard Identification and Personal Protective Equipment (PPE)

While a Safety Data Sheet (SDS) for ZSTK474 indicates that the substance is not classified as

hazardous according to the Globally Harmonized System (GHS), it is designated for research

use only and is not for human or veterinary use.[2] Therefore, a precautionary approach to

handling is mandatory. The following PPE is required to minimize exposure and ensure

personal safety.
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PPE Category Recommended Equipment Rationale

Eye Protection
Chemical splash goggles that

fit snugly against the face.[3]

Protects eyes from accidental

splashes of ZSTK474

solutions. Standard safety

glasses do not provide

adequate protection from

splashes.[3][4]

Hand Protection Nitrile gloves.

Provides a barrier against skin

contact.[4] It is crucial to check

for glove integrity before use

and to change them

immediately if contaminated or

torn.

Body Protection

A lab coat or gown, preferably

one that is non-porous and

resistant to chemicals.[3][5]

Protects skin and personal

clothing from spills and

contamination.[4][5]

Respiratory Protection

Not generally required under

normal handling conditions in a

well-ventilated area. However,

if there is a risk of generating

aerosols or dust, a NIOSH-

approved respirator (e.g., N95)

should be used.[5][6]

Minimizes the risk of

inhalation, especially when

handling the powdered form of

the compound.[5][6]

3. Operational and Handling Plan

3.1. Engineering Controls

Work with ZSTK474 should be conducted in a well-ventilated laboratory.

When handling the solid form of the compound or preparing stock solutions, it is highly

recommended to use a chemical fume hood or a Class II Biosafety Cabinet to prevent

inhalation of any dust or aerosols.[5]

3.2. Solution Preparation
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For in vitro studies: ZSTK474 is soluble in dimethyl sulfoxide (DMSO) at a concentration of

20 mg/mL and in dimethylformamide (DMF) at 25 mg/mL.[1]

For in vivo animal experiments: ZSTK474 can be suspended in a 5% hydroxypropylcellulose

solution in water.[7][8]

3.3. Accidental Exposure Measures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

while holding the eyelids open. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

4. Disposal Plan

All waste materials contaminated with ZSTK474, including unused solutions, contaminated

labware (e.g., pipette tips, tubes), and PPE, should be treated as chemical waste.

Solid Waste: Collect in a designated, sealed container labeled as "Hazardous Chemical

Waste."

Liquid Waste: Collect in a sealed, properly labeled waste container.

Follow all local, state, and federal regulations for the disposal of chemical waste. Do not

dispose of ZSTK474 down the drain.

Quantitative Data Summary
The following table summarizes the inhibitory activity of ZSTK474 against various Class I PI3K

isoforms.
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PI3K Isoform IC₅₀ (nM) Kᵢ (nM)

PI3Kα 16[8] 6.7[9]

PI3Kβ 44[8] 10.4[9]

PI3Kδ 4.6[8] 1.8[9]

PI3Kγ 49[8] 11.7[9]

IC₅₀ (Half-maximal inhibitory concentration) is the concentration of a drug that is required for

50% inhibition in vitro. Kᵢ (Inhibition constant) is an indication of how potent an inhibitor is.

ZSTK474 Mechanism of Action: The PI3K/Akt
Signaling Pathway
ZSTK474 is an ATP-competitive inhibitor of all four class I PI3K isoforms.[8] By blocking PI3K

activity, ZSTK474 prevents the phosphorylation of downstream targets, most notably Akt.[7][10]

This inhibition leads to a cascade of effects, including the reduced phosphorylation of Glycogen

Synthase Kinase 3β (GSK3β) and B-cell lymphoma 2-associated death promoter (BAD),

ultimately leading to cell cycle arrest and apoptosis.[11]
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Caption: PI3K/Akt signaling pathway and the inhibitory action of ZSTK474.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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